![molecular formula C13H13N3O4S B2770030 methyl 2-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamido)thiophene-3-carboxylate CAS No. 1428363-58-9](/img/structure/B2770030.png)
methyl 2-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamido)thiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamido)thiophene-3-carboxylate” is a complex organic compound. It contains a pyrazolo[5,1-b][1,3]oxazine ring, which is a bicyclic structure containing a pyrazole ring fused with an oxazine ring . This compound also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The pyrazolo[5,1-b][1,3]oxazine ring system contains nitrogen and oxygen atoms, while the thiophene ring contains a sulfur atom . The presence of these heteroatoms would likely have a significant impact on the compound’s chemical properties .Scientific Research Applications
Antimicrobial Activity
The pyrrolopyrazine scaffold, to which our compound belongs, has been associated with potent antimicrobial properties. Researchers have identified various pyrrolopyrazine derivatives as effective agents against bacteria, fungi, and viruses . These compounds exhibit promising activity due to their unique structural features, making them potential candidates for developing novel antibiotics.
Anti-Inflammatory Effects
Pyrrolopyrazine derivatives have demonstrated anti-inflammatory properties. By modulating inflammatory pathways, these compounds may contribute to the treatment of inflammatory diseases such as rheumatoid arthritis, Crohn’s disease, and asthma. Further studies are needed to elucidate their mechanisms of action .
Antiviral Potential
Certain pyrrolopyrazine derivatives exhibit antiviral activity. Their ability to interfere with viral replication processes makes them interesting targets for antiviral drug development. Researchers have observed promising results against viruses like herpes simplex virus (HSV) and human immunodeficiency virus (HIV) .
Antioxidant Properties
Pyrrolopyrazine derivatives have been investigated for their antioxidant effects. These compounds may help protect cells from oxidative stress and prevent damage caused by free radicals. Their potential applications extend to neurodegenerative diseases and aging-related conditions .
Antitumor Activity
Studies suggest that pyrrolopyrazine derivatives, especially those with a pyrrolo[1,2-a]pyrazine scaffold, possess antitumor properties. These compounds may inhibit cancer cell growth, induce apoptosis, and interfere with tumor signaling pathways. Researchers are exploring their potential as targeted therapies for various cancers .
Kinase Inhibition
5H-pyrrolo[2,3-b]pyrazine derivatives have shown remarkable kinase inhibitory activity. Kinases play crucial roles in cell signaling, making them attractive targets for drug development. These compounds may selectively inhibit specific kinases involved in diseases like cancer and inflammation .
Natural Sources
Interestingly, pyrrolopyrazine derivatives have been isolated from diverse sources, including plants, microbes, soil, and marine life. Their natural occurrence underscores their biological significance and provides inspiration for further research .
Structure-Activity Relationship (SAR)
Despite their importance, there is limited research on the structure-activity relationship (SAR) of pyrrolopyrazine derivatives. Investigating how different substitutions affect their biological activities will guide medicinal chemistry researchers in designing new leads for disease treatment .
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carbonylamino)thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O4S/c1-19-13(18)8-3-6-21-11(8)15-10(17)9-7-14-16-4-2-5-20-12(9)16/h3,6-7H,2,4-5H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXFQVUBPLWSJRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC=C1)NC(=O)C2=C3N(CCCO3)N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamido)thiophene-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.